![molecular formula C15H14O3 B1586572 Ethyl 2-phenoxybenzoate CAS No. 41755-76-4](/img/structure/B1586572.png)
Ethyl 2-phenoxybenzoate
Overview
Description
Ethyl 2-phenoxybenzoate is a chemical compound with the formula C15H14O3 . It is used in various chemical reactions and has a molecular weight of 242.27 .
Synthesis Analysis
The synthesis of Ethyl 2-phenoxybenzoate involves the esterification of 2-phenoxybenzoic acid in the presence of ethanol and sulfuric acid . This reaction results in the formation of 2-phenoxybenzohydrazide .
Molecular Structure Analysis
The molecular structure of Ethyl 2-phenoxybenzoate consists of 15 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . The InChI string representation of its structure is InChI=1S/C15H14O3/c1-2-17-15(16)13-10-6-7-11-14(13)18-12-8-4-3-5-9-12/h3-11H,2H2,1H3
.
Chemical Reactions Analysis
Ethyl 2-phenoxybenzoate can participate in various chemical reactions. For instance, it can react with hydrazine to produce 2-phenoxybenzohydrazide . More research is needed to fully understand the range of reactions it can participate in.
Scientific Research Applications
Anticonvulsant Activity
Ethyl 2-phenoxybenzoate has been used in the synthesis of phenoxyphenyl-1,3,4-oxadiazole-thio-N-phenylacetamid hybrids, which have shown promising results as potent anticonvulsant agents . These compounds have demonstrated anticonvulsant activity in pentylenetetrazole (PTZ) and maximal electroshock (MES) induced seizures in mice . The most potent anticonvulsant compounds were found to be nitro derivatives .
Benzodiazepine Receptor Agonist
The phenoxyphenyl-1,3,4-oxadiazole-thio-N-phenylacetamid scaffold, synthesized using Ethyl 2-phenoxybenzoate, has the necessary pharmacophores to be a benzodiazepine (BZD) receptor agonist . In vivo evaluation of flumazenil effect (a BZD receptor antagonist) on anticonvulsant activity of compound 8k confirmed that this compound is a BZD receptor agonist .
Neurotoxicity Evaluation
The neurotoxicity of the compounds synthesized using Ethyl 2-phenoxybenzoate was found to be lower than the positive control diazepam . This suggests that these compounds could potentially be safer alternatives for the treatment of conditions like epilepsy .
Peroxisome Proliferator-Activated Receptor γ Agonist
Certain derivatives of 3-Phenoxybenzoic Acid, synthesized using Ethyl 2-phenoxybenzoate, were found to exhibit peroxisome proliferator-activated receptor γ agonist activity . This suggests potential applications in the treatment of conditions like diabetes .
Glucokinase Activation
The same derivatives of 3-Phenoxybenzoic Acid were also found to be capable of activating glucokinase . Glucokinase plays a key role in carbohydrate metabolism, suggesting potential applications in metabolic research .
Protein Glycation Inhibition
These derivatives were also found to inhibit protein glycation . This suggests potential applications in the treatment of conditions like diabetes, where protein glycation can lead to complications .
Future Directions
The future directions for research on Ethyl 2-phenoxybenzoate could include further exploration of its synthesis, chemical reactions, and potential applications. For instance, understanding its mechanism of action could lead to the development of new therapeutic agents . Additionally, more research could be done to fully characterize its physical and chemical properties.
Mechanism of Action
Target of Action
Ethyl 2-phenoxybenzoate is a chemical compound that has been studied for its potential anticonvulsant properties . The primary target of Ethyl 2-phenoxybenzoate is believed to be the benzodiazepine (BZD) receptor . This receptor is part of the GABA_A receptor complex, which plays a crucial role in the transmission of inhibitory signals in the nervous system .
Mode of Action
Ethyl 2-phenoxybenzoate interacts with the BZD receptor as an agonist . This means that it binds to the receptor and activates it, enhancing the effect of the neurotransmitter GABA . As a result, the transmission of inhibitory signals in the nervous system is increased, which can help to control convulsions .
Biochemical Pathways
The action of Ethyl 2-phenoxybenzoate affects the GABAergic pathway . By enhancing the effect of GABA, it increases the inhibition of neural activity. This can affect downstream effects such as the reduction of neuronal excitability and the control of convulsions .
Pharmacokinetics
In silico studies suggest that it may have good bioavailability .
Result of Action
The molecular and cellular effects of Ethyl 2-phenoxybenzoate’s action include the increased inhibition of neural activity and the potential control of convulsions . These effects are the result of its interaction with the BZD receptor and the subsequent enhancement of GABAergic signaling .
properties
IUPAC Name |
ethyl 2-phenoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-2-17-15(16)13-10-6-7-11-14(13)18-12-8-4-3-5-9-12/h3-11H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGIQCXPHDHHHMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1OC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30375117 | |
Record name | ethyl 2-phenoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-phenoxybenzoate | |
CAS RN |
41755-76-4 | |
Record name | Benzoic acid, 2-phenoxy-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41755-76-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 2-phenoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 41755-76-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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